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Compound of Interest

Compound Name: 2,4-Dimethylbenzohydrazide

CAS No.: 85304-03-6

Cat. No.: B1275998

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dimethylbenzohydrazide is a versatile organic compound that serves as a crucial building

block in the synthesis of a wide array of biologically active molecules. Its chemical structure,

characterized by a dimethyl-substituted benzene ring linked to a hydrazide functional group,

provides a unique scaffold for the development of novel compounds with diverse

pharmacological properties. This technical guide offers a comprehensive overview of 2,4-
Dimethylbenzohydrazide, encompassing its synthesis, physicochemical properties, and key

applications, with a particular focus on its role in medicinal chemistry and drug discovery.
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Property Value

IUPAC Name 2,4-dimethylbenzohydrazide

Molecular Formula C₉H₁₂N₂O

Molecular Weight 164.20 g/mol [1]

CAS Number 85304-03-6[1]

Canonical SMILES CC1=CC(=C(C=C1)C(=O)NN)C[1]

InChI Key NGKSZOHPTXLODW-UHFFFAOYSA-N[1]

Synthesis of 2,4-Dimethylbenzohydrazide
The primary synthetic route to 2,4-Dimethylbenzohydrazide involves the hydrazinolysis of a

corresponding ester, typically methyl 2,4-dimethylbenzoate. This nucleophilic acyl substitution

reaction is a well-established and efficient method for the preparation of hydrazides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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